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For Researchers, Scientists, and Drug Development Professionals

Abscisic aldehyde, a pivotal intermediate in the biosynthesis of the phytohormone abscisic acid
(ABA), plays a crucial role in plant development and stress responses. The metabolic
processing of this aldehyde is a key regulatory point in ABA-mediated signaling pathways.
Understanding the nuances of abscisic aldehyde metabolism across different plant species is
essential for developing strategies to enhance crop resilience and for the targeted design of
agrochemicals. This guide provides a comparative overview of abscisic aldehyde metabolism,
supported by experimental data and detailed protocols.

Quantitative Comparison of Abscisic Aldehyde
Metabolism

The conversion of abscisic aldehyde to ABA is primarily catalyzed by the enzyme abscisic
aldehyde oxidase (AAQO). The efficiency of this conversion can vary between plant species and
even between different tissues within the same plant. Below is a summary of key quantitative
parameters related to abscisic aldehyde metabolism in representative plant species.
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Signaling and Metabolic Pathways

The final step of ABA biosynthesis, the oxidation of abscisic aldehyde to abscisic acid, is a

critical regulatory point. This seemingly simple conversion is integrated into a complex network

of hormonal and stress-related signals.
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LC-MS/MS Workflow for Abscisic Aldehyde Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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